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CAS No.: 47818-40-6

Cat. No.: B12795762
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Introduction
Dilinoleic acid is a dicarboxylic acid produced through the dimerization of linoleic acid, an

essential fatty acid.[1] Its unique molecular structure, featuring a high molecular weight and two

carboxylic acid groups, imparts a range of desirable properties for cosmetic formulations.

Primarily, it functions as a skin-conditioning agent, emollient, film-former, and viscosity-

increasing agent.[2][3][4] These notes provide detailed information on its application,

performance data, safety profile, and protocols for formulation and efficacy testing.

Dilinoleic acid and its ester derivatives are highly lipophilic and insoluble in water, which

allows them to remain on the skin's surface, bolstering the lipid barrier and preventing moisture

loss.[5][6] This makes it a valuable ingredient in products aimed at hydration, barrier repair, and

improving skin texture, particularly in lipsticks, moisturizers, and sunscreens.[3][5]
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Quantitative data regarding the safety and physicochemical properties of dilinoleic acid and

its derivatives are summarized below. The data indicates a high margin of safety for topical

applications.

Table 1: Physicochemical Properties

Property Value Source

INCI Name Dilinoleic Acid [7]

CAS Number 6144-28-1 [7]

Molecular Weight ~560.9 g/mol [8]

Description Dicarboxylic Acid [2]

logP (Octanol/Water Partition

Coefficient)

17.7 (for Diisopropyl Dimer

Dilinoleic)
[5][6]

Solubility Insoluble in water [5][6]

Functions
Emollient, Skin Conditioning,

Film Former, Viscosity Control
[4][7][9]

Table 2: Toxicological Data Summary

Test Type Species Result Source

Acute Oral LD50 Rat > 5.0 g/kg [5][10]

Acute Dermal LD50 Rat > 5.0 g/kg [5][10]

Skin

Irritation/Sensitization

(Clinical)

Human

Non-irritating & non-

sensitizing in

formulations

[5][6]

Comedogenicity Animal Non-comedogenic [5]

Genotoxicity (Ames,

Clastogenesis)
In vitro Negative [5]
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Note: Toxicological data is often for diesters of dilinoleic acid, which are considered relevant

due to their structural similarity and potential breakdown into dilinoleic acid.[5][6]

Table 3: Concentration of Use in Cosmetic Formulations

Product Type Reported Concentration Source

Lipsticks
Up to 53% (as Diisopropyl

Dimer Dilinoleate)
[5][6]

General Skincare ~10% [5]

Moisturizers
5% (as Diisopropyl Dimer

Dilinoleate)
[10]

Concealers
10% (as Diisostearyl Dimer

Dilinoleate)
[10]

Mechanism of Action & Application Benefits
Dilinoleic acid's primary mechanism of action is related to its function as a substantive

emollient and film-former, directly supporting the skin's barrier function.

Barrier Reinforcement: The stratum corneum, the outermost layer of the skin, relies on a lipid

matrix composed of ceramides, cholesterol, and free fatty acids to prevent transepidermal

water loss (TEWL).[11][12] As a large, flexible dicarboxylic fatty acid, dilinoleic acid
integrates into the surface lipid layers, forming a semi-occlusive film that reduces water

evaporation.

Emollience and Texture: It imparts a smooth, lubricious feel to the skin, improving texture and

appearance.[2][9] In lip products, it contributes to a glossy finish and long-lasting wear.[3][13]

Viscosity Modification: It can increase the viscosity of non-aqueous formulations, enhancing

product texture and stability.[4]

The dimerization of linoleic acid creates the larger dilinoleic acid molecule, which is key to its

function as a durable film-former.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://pubmed.ncbi.nlm.nih.gov/14555419/
https://www.researchgate.net/publication/9054304_Final_Report_on_the_Amended_Safety_Assessment_of_Diisopropyl_Dimer_Dilinoleate_Dicetearyl_Dimer_Dilinoleate_Diisostearyl_Dimer_Dilinoleate_Dioctyl_Dimer_Dilinoleate_Dioctyldodecyl_Dimer_Dilinoleate_an
https://pubmed.ncbi.nlm.nih.gov/14555419/
https://www.researchgate.net/publication/9054304_Final_Report_on_the_Amended_Safety_Assessment_of_Diisopropyl_Dimer_Dilinoleate_Dicetearyl_Dimer_Dilinoleate_Diisostearyl_Dimer_Dilinoleate_Dioctyl_Dimer_Dilinoleate_Dioctyldodecyl_Dimer_Dilinoleate_an
https://pubmed.ncbi.nlm.nih.gov/14555419/
https://www.cir-safety.org/sites/default/files/dilino062018TAR.pdf
https://www.cir-safety.org/sites/default/files/dilino062018TAR.pdf
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://www.scirp.org/journal/paperinformation?paperid=133948
https://www.mdpi.com/2073-4409/12/23/2745
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://www.bocsci.com/dilinoleic-acid-cas-6144-28-1-item-30012.html
https://cosmileeurope.eu/inci/detail/4564/dilinoleic-acid/
https://www.paulaschoice.it/it/dilinoleic-acid-propanediol-copolymer/ingredient-dilinoleic-acid-propanediol-copolymer.html
https://incidecoder.com/ingredients/dilinoleic-acid-propanediol-copolymer
https://incibeauty.com/en/ingredients/4400-dilinoleic-acid-propanediol-copolymer
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


reactant product process_node Linoleic Acid

Catalytic Dimerization
(e.g., Clay Catalyst)

Linoleic Acid

Dilinoleic Acid

Forms C36 Dicarboxylic Acid

Click to download full resolution via product page

Caption: Dimerization of Linoleic Acid to form Dilinoleic Acid.

Experimental Protocols
Protocol for Formulation: Oil-in-Water (O/W)
Moisturizing Cream
This protocol outlines the preparation of a stable O/W cream incorporating dilinoleic acid as a

primary emollient.

Objective: To create a 100g batch of a moisturizing cream with 5% dilinoleic acid.

Materials & Equipment:

Beakers (250 mL)

Water bath or hot plate with magnetic stirring

Overhead propeller mixer or homogenizer

Weighing scale

pH meter
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Ingredients:

Oil Phase: Dilinoleic Acid, Cetearyl Alcohol, Glyceryl Stearate

Water Phase: Deionized Water, Glycerin

Emulsifier: Ceteareth-20

Preservative: Phenoxyethanol (and/or other broad-spectrum preservative)

pH Adjuster: Citric Acid or Sodium Hydroxide solution

Procedure:

Phase Preparation:

In a beaker, combine the Oil Phase ingredients: Dilinoleic Acid (5g), Cetearyl Alcohol

(3g), and Glyceryl Stearate (2g).

In a separate beaker, combine the Water Phase ingredients: Deionized Water (78.7g) and

Glycerin (5g).

Heating: Heat both phases separately to 75°C in a water bath. Stir both phases until all

components are fully melted and uniform.

Emulsification:

Slowly add the Oil Phase to the Water Phase while mixing with an overhead stirrer at

moderate speed (e.g., 500 rpm).

Increase mixing speed and add the emulsifier, Ceteareth-20 (2g).

Homogenize the mixture for 2-3 minutes to ensure a small, uniform droplet size.

Cooling: Begin cooling the emulsion while continuing to stir at a low speed.

Final Additions:

When the temperature drops below 40°C, add the preservative, Phenoxyethanol (1g).
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Check the pH and adjust to the desired range (typically 5.0-6.0) using the pH adjuster.

Final Product: Continue stirring until the cream is smooth and has reached room

temperature. Transfer to an appropriate container.

Protocol for Efficacy Testing: Skin Hydration and Barrier
Function
This protocol describes a clinical test to evaluate the effect of a formulation containing

dilinoleic acid on skin hydration and transepidermal water loss (TEWL).

Objective: To quantify the change in skin hydration and TEWL after application of the test

formulation over a 7-day period.[14]

Materials & Equipment:

Corneometer® for skin hydration measurement.

Tewameter® for TEWL measurement.

Test formulation (from Protocol 4.1).

Control (base formulation without dilinoleic acid).

Volunteer subjects (n ≥ 20) with dry to normal skin types.

Climate-controlled testing room.

Procedure:

Acclimatization: Subjects rest in a climate-controlled room (e.g., 21°C, 50% RH) for 20

minutes before measurements.

Baseline Measurement (Day 0):

Define two test sites on the volar forearm of each subject.
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Take baseline measurements of skin hydration (Corneometer®) and TEWL (Tewameter®)

at both sites. Three readings per site are taken and averaged.

Product Application:

Apply a standardized amount (e.g., 2 mg/cm²) of the test formulation to one site and the

control formulation to the other.

Subjects are instructed to apply the assigned product to the specified site twice daily

(morning and evening) for 7 days.

Follow-up Measurements:

Subjects return for measurements at specified time points (e.g., Day 1, Day 3, Day 7).

Before measurement, subjects must not have applied the product for at least 2 hours.

Repeat the acclimatization and measurement process from Step 1 and 2 at each time

point.

Data Analysis:

Calculate the percentage change from baseline for both skin hydration and TEWL for each

formulation.

Use appropriate statistical tests (e.g., paired t-test) to determine if the changes are

statistically significant and if there is a significant difference between the test and control

formulations.

Visualization of Workflows
The following diagrams illustrate key workflows in the development and evaluation of cosmetics

containing dilinoleic acid.
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Caption: Cosmetic Formulation Development and Evaluation Workflow.
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Caption: Proposed Mechanism of Action for Dilinoleic Acid on Skin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ewg.org [ewg.org]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body-img#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://www.benchchem.com/product/b12795762/docs?utm_src=pdf-body#application-notes-and-protocols-dilinoleic-acid-in-cosmetic-formulations
https://www.benchchem.com/product/b12795762?utm_src=pdf-custom-synthesis#bc-rfq
https://www.ewg.org/skindeep/ingredients/702006-DILINOLEIC_ACID/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12795762?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. bocsci.com [bocsci.com]

3. paulaschoice.it [paulaschoice.it]

4. incibeauty.com [incibeauty.com]

5. Final report on the amended safety assessment of diisopropyl dimer dilinoleate, dicetearyl
dimer dilinoleate, diisostearyl dimer dilinoleate, dioctyl dimer dilinoleate, dioctyldodecyl dimer
dilinoleate, and ditridecyl dimer dilinoleate - PubMed [pubmed.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

7. Dilinoleic Acid (with Product List) [incidecoder.com]

8. Dilinoleic acid | C36H64O4 | CID 232568 - PubChem [pubchem.ncbi.nlm.nih.gov]

9. cosmileeurope.eu [cosmileeurope.eu]

10. cir-safety.org [cir-safety.org]

11. Supporting Skin Structure and Its Barrier Functions with Evidence-Based Skin Care
Ingredients [scirp.org]

12. mdpi.com [mdpi.com]

13. Dilinoleic Acid/Propanediol Copolymer (Explained + Products) [incidecoder.com]

14. Reinforcement of barrier function - skin repair formulations to deliver physiological lipids
into skin - PubMed [pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Dilinoleic Acid in
Cosmetic Formulations]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12795762/docs#application-notes-and-protocols-
dilinoleic-acid-in-cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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